1-Oxaspiro[4.5]decane-2,7-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Oxaspiro[4.5]decane-2,7-dione is a bicyclic lactone featuring a spirocyclic framework with a six-membered cyclohexane ring fused to a five-membered oxolane (tetrahydrofuran) ring. Its synthesis often involves cyclization reactions, such as the use of 5-methylene-2(5H)-furanone as a precursor . The compound’s structural rigidity and functional groups make it a versatile intermediate for further derivatization.
Properties
CAS No. |
61589-84-2 |
|---|---|
Molecular Formula |
C9H12O3 |
Molecular Weight |
168.19 g/mol |
IUPAC Name |
1-oxaspiro[4.5]decane-2,7-dione |
InChI |
InChI=1S/C9H12O3/c10-7-2-1-4-9(6-7)5-3-8(11)12-9/h1-6H2 |
InChI Key |
LKVYIXPRBOWDFH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)CC2(C1)CCC(=O)O2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The spirocyclic lactone/amide family includes several analogs with variations in heteroatoms, substituents, and ring sizes. Below is a detailed comparison of 1-Oxaspiro[4.5]decane-2,7-dione with key analogs:
1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione
- Structure : Replaces one oxygen atom in the oxolane ring with a nitrogen atom (forming a diazaspiro system) and introduces a methyl group at position 1 and a phenyl group at position 6.
- Synthesis: Achieved via a three-step route starting from 1-(methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride, with an overall yield of 60% .
- Its stereochemistry was confirmed using NMR and computational methods .
- Key Differences :
- Higher synthetic yield (60% vs. variable yields for 1-oxaspiro analogs).
- Enhanced pharmacological relevance due to nitrogen incorporation.
8-Oxa-2-azaspiro[4.5]decane-3,4-dione
- Structure : Contains an 8-oxa (oxygen) and 2-aza (nitrogen) arrangement, with dione groups at positions 3 and 3.
- Properties : Exhibits 95% purity and serves as a building block in material science for designing thermally stable polymers .
- Applications : Used in agrochemical and pharmaceutical R&D for its dual heteroatom functionality.
- Key Differences :
- Distinct spatial arrangement of heteroatoms alters electronic properties compared to 1-oxaspiro[4.5]decane-2,7-dione.
- Broader industrial applications due to customizable functional groups.
Isoacorone ([1R-(1α,4β,5β,8S*)]-1-isopropyl-4,8-dimethylspiro[4.5]decane-2,7-dione)
- Structure : Shares the spiro[4.5]decane-2,7-dione core but includes isopropyl and methyl substituents.
- Applications : Primarily used in fragrance and flavor industries.
- Key Differences: Bulkier substituents reduce reactivity but enhance stability. Limited pharmaceutical utility compared to nitrogen-containing analogs.
3-Oxa-1-azaspiro[4.5]decane-2,4-dione
- Structure : Features a 3-oxa-1-aza configuration with dione groups.
- Synthesis: Not explicitly detailed in the evidence, but safety data highlight its use in specialty chemical synthesis .
- Key Differences :
- Altered heteroatom positions influence hydrogen-bonding capacity.
Comparative Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
